2-(4-(Difluoromethoxy)-3-fluoropyridin-2-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-(Difluoromethoxy)-3-fluoropyridin-2-yl)acetic acid, or 2-(4-DFMFP-2-yl)acetic acid, is a powerful and versatile compound used in a variety of scientific research applications. It is a fluorinated carboxylic acid, with a molecular formula of C6H5F3NO3. This compound is used in a wide range of biochemical and physiological studies, and is known for its stability and low toxicity.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of a related pyridine herbicide, identified by its systematic name and sharing structural similarities with 2-(4-(Difluoromethoxy)-3-fluoropyridin-2-yl)acetic acid, was studied to understand its three-dimensional molecular network. This network is characterized by N—H⋯O, O—H⋯O, and N—H⋯F hydrogen bonds, along with weak π–π interactions, showcasing the compound's potential for diverse scientific applications beyond its herbicidal use (Park et al., 2016).
Safety Assessment in Food Contact Materials
Research on the safety assessment of fluorinated compounds, similar in structure or function to this compound, has been conducted, particularly for their use in food contact materials. These studies provide insights into the compound's stability and potential for specific migration, contributing to its safe application in polymer production aids during the manufacture of fluoropolymers under high-temperature conditions (Flavourings, 2014). Another similar study further supports these findings, emphasizing the compound's safety for consumer use under specified conditions (Andon et al., 2011).
Advanced Synthesis Techniques
Innovative synthesis techniques for fluorinated compounds, which could include or relate to the synthesis of this compound, have been developed. These methodologies offer new pathways for creating highly specific and functionalized fluorinated molecules, potentially enhancing the compound's applicability in various scientific and industrial fields (Yanai et al., 2017).
Fluorinated Acetic Acids: Properties and Applications
A comprehensive review of fluorinated acetic acids, including fluoroacetic acid, difluoroacetic acid, and trifluoroacetic acid, outlines their chemical properties, synthesis methods, and applications. This research highlights the unique characteristics of fluorinated acetic acids, such as their enhanced acidity and reactivity due to the electron-withdrawing nature of fluorine atoms, which could be relevant to understanding the properties and potential applications of this compound (Elliott, 2000).
properties
IUPAC Name |
2-[4-(difluoromethoxy)-3-fluoropyridin-2-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c9-7-4(3-6(13)14)12-2-1-5(7)15-8(10)11/h1-2,8H,3H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNOJSPZVJYCFLY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1OC(F)F)F)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.